Cas no 1909325-61-6 (4-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine hydrochloride)

• Product Name: 4-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine hydrochloride
• CAS No: 1909325-61-6
• MF: C₁₁H₂₀ClN₃O
• MW: 245.749001502991
• MDL: MFCD29906969
• CID: 4629151
• PubChem ID: 121553962
• Update Time: 2025-05-24

4-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine hydrochloride
• 4-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine hydrochloride

• MDL： MFCD29906969
• Inchi： 1S/C11H19N3O.ClH/c1-8(2)11-13-10(15-14-11)7-9-3-5-12-6-4-9;/h8-9,12H,3-7H2,1-2H3;1H
• InChI Key： MKCQJRUXRWWJRE-UHFFFAOYSA-N
• SMILES： C(C1CCNCC1)C1ON=C(C(C)C)N=1.Cl

Additional information on 4-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine hydrochloride

Comprehensive Overview of 4-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine hydrochloride (CAS No. 1909325-61-6)

The compound 4-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine hydrochloride (CAS No. 1909325-61-6) is a chemically synthesized molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine core linked to an oxadiazole moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, which could lead to breakthroughs in treating various conditions.

In recent years, the demand for novel small-molecule compounds like 4-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine hydrochloride has surged, driven by advancements in precision medicine and computational drug design. The compound's hydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies. This property is critical for researchers exploring its pharmacokinetics and pharmacodynamics, as solubility often dictates a compound's bioavailability and efficacy.

The oxadiazole ring in this molecule is a key functional group, known for its versatility in medicinal chemistry. It is frequently employed as a bioisostere for carboxylic acids or amides, improving metabolic stability and binding affinity. This characteristic has led to increased interest in CAS No. 1909325-61-6 as a scaffold for designing new therapeutics, particularly in areas like neurodegenerative diseases and metabolic disorders, which are currently hot topics in biomedical research.

From a synthetic chemistry perspective, the preparation of 4-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine hydrochloride involves multi-step organic reactions, including cyclization and functional group transformations. The process requires careful optimization to achieve high yields and purity, which are essential for reproducible research outcomes. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly used to characterize this compound, ensuring its structural integrity and suitability for further studies.

The growing interest in CAS No. 1909325-61-6 is also reflected in its inclusion in commercial compound libraries, which are invaluable resources for high-throughput screening (HTS) campaigns. Pharmaceutical companies and academic institutions are actively screening such libraries to identify potential drug candidates, and this compound's unique properties make it a promising candidate for further investigation. Its potential interactions with G-protein-coupled receptors (GPCRs) or kinases are particularly noteworthy, as these targets are central to many therapeutic areas.

In conclusion, 4-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine hydrochloride represents a fascinating example of modern medicinal chemistry. Its structural features, combined with its potential applications in drug discovery, position it as a valuable tool for researchers. As the scientific community continues to explore its properties, this compound may pave the way for innovative treatments addressing unmet medical needs.